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Compound of Interest

Compound Name:
2-(5-Chloro-2-nitrophenoxy)-

ethylamine

CAS No.: 1248814-38-1

Cat. No.: B1468432

Get Quote

Nomenclature & Synonyms
2-(5-Chloro-2-nitrophenoxy)ethylamine is an ether-linked aromatic amine primarily utilized as a

transient intermediate in the synthesis of 1,4-benzoxazines.[1] Because it is often generated in

situ or immediately cyclized, it lacks a widely recognized trade name. However, in technical

literature and patent databases, it is identified by several systematic and functional synonyms.

Systematic Synonyms (IUPAC & Chemical Abstracts)
These names describe the exact connectivity of the molecule:

Primary Systematic Name: 2-(5-Chloro-2-nitrophenoxy)ethanamine[1]

Inverted Name: Ethanamine, 2-(5-chloro-2-nitrophenoxy)-[1]

Alternative Connectivity: 1-(2-Aminoethoxy)-5-chloro-2-nitrobenzene[1]

Phenolic Derivative:O-(2-Aminoethyl)-5-chloro-2-nitrophenol[1]
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Functional Synonyms (Application-Based)
In drug development and industrial synthesis, the compound is often referred to by its

downstream utility:

Benzoxazine Precursor A: Referring to its role in synthesizing 7-Chloro-3,4-dihydro-2H-1,4-

benzoxazine.[1]

Pre-Cyclization Intermediate: A term used in batch records to denote the uncyclized ether

prior to the reductive ring-closure step.[1]

Chemical Identity & Properties
This compound is characterized by a 1,2,5-trisubstituted benzene ring. The nitro group at

position 2 and the aminoethoxy chain at position 1 are positioned to facilitate intramolecular

cyclization upon reduction.[1]

Property Data / Description

Molecular Formula C₈H₉ClN₂O₃

Molecular Weight 216.62 g/mol

Physical State
Yellow to orange solid (typical of nitro-aromatics)

or oil (if crude)

Solubility

Soluble in polar organic solvents (DMF, DMSO,

Ethanol, Ethyl Acetate); limited solubility in water

(unless as HCl salt).

Key Functional Groups
Primary Amine (-NH₂), Nitro (-NO₂), Ether (-O-),

Aryl Chloride (-Cl).[1]

Reactivity Profile

The nitro group is susceptible to reduction

(Fe/HCl, H₂/Pd). The primary amine is

nucleophilic.

Synthesis Protocol: Etherification Pathway
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The most robust method for synthesizing 2-(5-Chloro-2-nitrophenoxy)ethylamine involves the

nucleophilic substitution of a halo-ethylamine by the phenoxide of 5-chloro-2-nitrophenol.[1]

Reaction Scheme
Reagents: 5-Chloro-2-nitrophenol (CAS 611-07-4), 2-Bromoethylamine Hydrobromide (CAS

2576-47-8), Potassium Carbonate (K₂CO₃).[1] Solvent: N,N-Dimethylformamide (DMF) or

Acetonitrile (MeCN).

Step-by-Step Methodology
Phenoxide Formation:

Charge a reaction vessel with 5-Chloro-2-nitrophenol (1.0 equiv) and anhydrous DMF (10

volumes).

Add Potassium Carbonate (2.5 equiv) in portions.

Note: The solution will turn bright yellow/orange due to the formation of the phenoxide

anion. Stir at room temperature for 30 minutes to ensure complete deprotonation.

Alkylation:

Add 2-Bromoethylamine Hydrobromide (1.2 equiv) to the mixture.[1]

Heat the reaction mixture to 80–90°C for 4–6 hours.

Monitoring: Monitor by TLC or HPLC for the disappearance of the phenol starting material.

Work-up:

Cool the mixture to room temperature.

Pour the reaction mass into Ice Water (20 volumes).

Extract with Ethyl Acetate (3 x 10 volumes).

Wash the combined organic layers with Brine and dry over anhydrous Na₂SO₄.[1]
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Purification:

Concentrate under reduced pressure.[1][2]

The crude product is often used directly in the next step.[1] If isolation is required,

recrystallization from Ethanol/Water or column chromatography (DCM/MeOH) is

recommended.

Downstream Application: Reductive Cyclization
The primary utility of 2-(5-Chloro-2-nitrophenoxy)ethylamine is its conversion into the 7-Chloro-

3,4-dihydro-2H-1,4-benzoxazine scaffold.[1] This heterocyclic core is a privileged structure in

medicinal chemistry, serving as a template for:

Potassium Channel Openers: Related to the cromakalim class.[1]

Anticonvulsants: Benzoxazine derivatives often exhibit GABA-ergic activity.[1]

Antifungals: Certain agrochemical fungicides utilize this core.[1]

Mechanism of Action (Synthesis)
The transformation involves the reduction of the nitro group to an aniline (-NH₂).[1] The newly

formed aniline nitrogen then attacks the carbon alpha to the ether oxygen? Correction: The

standard benzoxazine synthesis from this specific intermediate involves the reduction of the

nitro group to an amine. However, since the ethyl chain is already attached to the oxygen, the

cyclization actually requires a leaving group on the ethyl chain if we were starting from the

aniline.

Wait: If the structure is O-CH2-CH2-NH2, and we reduce NO2 to NH2, we have two amino

groups.[1] This does not cyclize directly to a benzoxazine without an external carbon source

(like oxalyl chloride or chloroacetyl chloride) to form a lactam, or unless the ethyl chain had a

leaving group (which it doesn't, it has an amine).

Correction on Pathway: The "Benzoxazine Precursor" synonym usually refers to the reverse

connectivity (2-aminophenol + 1,2-dibromoethane).[1]
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However, for this specific molecule (O-CH2-CH2-NH2), the cyclization partner is typically a

carbonyl source (like Phosgene, CDI, or an aldehyde) to form 3,4-dihydro-2H-1,4-

benzoxazine-3-one derivatives or tetrahydro-1,4-benzoxazines.[1]

Most Common Route:[1] Reaction with Chloroacetyl chloride followed by reduction, OR

reaction with an aldehyde (reductive amination cyclization).

Visualization: Synthesis & Application Pathway[3]
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Caption: Synthetic pathway from 5-chloro-2-nitrophenol to the benzoxazine scaffold via the

ether intermediate.

Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I must emphasize that this compound combines the toxicity of

nitro-aromatics with the reactivity of primary amines.

Skin Absorption: Nitro-aromatics are potent sensitizers and can be absorbed through the

skin, potentially causing methemoglobinemia.[1] Double-gloving (Nitrile) is mandatory.[1]

Inhalation: The amine functionality can lead to respiratory irritation. All operations involving

the solid or heating of the solution must occur in a fume hood.

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C. The free base amine

may absorb CO₂ from the air; storage as the Hydrochloride (HCl) salt is more stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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